Cas no 1361656-39-4 (6-Chloro-5-(2,6-dichlorophenyl)nicotinic acid)

• Product Name: 6-Chloro-5-(2,6-dichlorophenyl)nicotinic acid
• CAS No: 1361656-39-4
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4927152
• Update Time: 2025-05-23

6-Chloro-5-(2,6-dichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-(2,6-dichlorophenyl)nicotinic acid

• Inchi： 1S/C12H6Cl3NO2/c13-8-2-1-3-9(14)10(8)7-4-6(12(17)18)5-16-11(7)15/h1-5H,(H,17,18)
• InChI Key： JBHXCFROOVYAEE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=NC=C(C(=O)O)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 4.2
• Topological Polar Surface Area: 50.2

Additional information on 6-Chloro-5-(2,6-dichlorophenyl)nicotinic acid

6-Chloro-5-(2,6-dichlorophenyl)nicotinic Acid: A Comprehensive Overview

6-Chloro-5-(2,6-dichlorophenyl)nicotinic acid, also known by its CAS number 1361656-39-4, is a chemical compound that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is a derivative of nicotinic acid, a well-known precursor to niacin, which plays a crucial role in various biochemical processes. The presence of chlorine atoms at specific positions in its structure contributes to its unique chemical properties and potential applications.

The synthesis of 6-Chloro-5-(2,6-dichlorophenyl)nicotinic acid involves a series of carefully designed reactions that ensure the precise placement of substituents on the aromatic ring. Recent advancements in synthetic methodologies have allowed for higher yields and improved purity levels, making this compound more accessible for research and development purposes. Its structure, characterized by a pyridine ring with chlorinated substituents, makes it an interesting candidate for exploring various chemical reactions and biological activities.

One of the most promising areas of research involving this compound is its potential application in drug development. Studies have shown that 6-Chloro-5-(2,6-dichlorophenyl)nicotinic acid exhibits significant bioactivity against certain enzymes and receptors, suggesting its role in the treatment of diseases such as cancer and neurodegenerative disorders. For instance, recent findings indicate that this compound may inhibit key enzymes involved in tumor progression, making it a potential candidate for anticancer therapies.

In addition to its pharmacological applications, this compound has also been explored for its role in agrochemicals. Research indicates that 1361656-39-4 may possess pesticidal properties, offering a new avenue for sustainable agriculture. Its ability to interact with specific cellular pathways in pests suggests that it could be developed into an eco-friendly pesticide alternative.

The physical and chemical properties of 6-Chloro-5-(2,6-dichlorophenyl)nicotinic acid have been extensively studied to understand its behavior under various conditions. Its solubility characteristics, stability at different temperatures, and reactivity with other chemicals are critical factors that influence its suitability for different applications. Recent studies have also highlighted its photostability, which is essential for its use in formulations exposed to light.

The environmental impact of this compound is another area of growing interest. As concerns about chemical pollution increase, researchers are investigating the biodegradability and toxicity of 1361656-39-4. Preliminary results suggest that it may degrade under certain environmental conditions, reducing its persistence in ecosystems. However, further studies are required to fully assess its environmental footprint.

In conclusion, 6-Chloro-5-(2,6-dichlorophenyl)nicotinic acid, with its unique structure and diverse applications, represents a valuable addition to the arsenal of chemical compounds used in modern science. Its potential in drug development, agrochemicals, and other fields underscores the importance of continued research into its properties and uses. As new findings emerge, this compound is expected to play an increasingly significant role in advancing technological and medical innovations.